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Compound of Interest

Compound Name:

(3-Ethoxy-3-

oxopropyl)triphenylphosphonium

bromide

Cat. No.: B151500 Get Quote

An In-depth Technical Guide to (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and reactivity of (3-Ethoxy-3-oxopropyl)triphenylphosphonium
bromide. The information is intended for researchers, scientists, and professionals in the field

of drug development and organic synthesis.

Chemical Identity and Physical Properties
(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide, also known as a Wittig reagent, is

a solid organic compound.[1][2][3][4] It is commonly used in organic synthesis to convert

aldehydes and ketones into alkenes.

Table 1: Physical and Chemical Properties
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Property Value References

CAS Number 42843-94-7 [1][5][6]

Molecular Formula C₂₃H₂₄BrO₂P [2][6][7]

Molecular Weight 443.31 g/mol [2][6]

Appearance Solid, Yellow [1][2][3][4]

Melting Point 145 °C (decomposes) [1][3][4]

Purity ≥97% [1][2][6]

Storage Temperature 2-8°C, under inert atmosphere [1][3]
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Topological Polar Surface Area 26.3 Å² [2][6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of (3-Ethoxy-3-
oxopropyl)triphenylphosphonium bromide.

Table 2: Spectroscopic Data
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Technique Data Reference

¹H NMR (300 MHz, CDCl₃)

δ = 7.79 (s, 1H), 7.44 (s, 1H),

6.85 (quint., J = 2.0 Hz, 1H),

4.72 (s, 2H), 1.45-1.37 (m,

2H), 1.24-1.15 (m, 2H)

[8]

¹³C NMR (75 MHz, CDCl₃)

δ = 136.9, 135.9, 131.6, 130.2,

129.6, 128.6, 127.8, 112.6,

62.2, 4.2, 1.1

[8]

Infrared (KBr)

ν̃ = 3315, 3320, 3040, 2974,

2920, 1765, 1551, 1486, 1471,

1449, 1423, 1409, 1378, 1225,

1134, 1049, 986, 891, 678

cm⁻¹

[8]

Mass Spectrometry (EI)

m/z (%): 228 (7), 199 (37), 197

(56), 195 (32), 193 (100), 188

(11), 186 (17), 177 (10), 175

(30), 162 (37)

[8]

Experimental Protocols
General Synthesis of Phosphonium Salts
The synthesis of (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide can be achieved

through the reaction of triphenylphosphine with an appropriate alkyl halide, in this case, ethyl 3-

bromopropanoate.

General Procedure:

All reactions should be conducted in flame-dried glassware under an inert atmosphere (e.g.,

Argon).

Solvents such as THF or Et₂O are purified by distillation over appropriate drying agents.

Triphenylphosphine is dissolved in a suitable solvent.
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Ethyl 3-bromopropanoate is added to the solution.

The reaction mixture is typically stirred at room temperature or heated to reflux to facilitate

the reaction.

The resulting phosphonium salt often precipitates from the solution and can be collected by

filtration.

The crude product is then washed with a non-polar solvent to remove any unreacted starting

materials and dried under vacuum.

A rapid synthesis method for a similar compound, (3-bromopropyl)triphenylphosphonium

bromide, has been reported using microwave irradiation, which may be applicable for the

synthesis of the title compound.[9]

Wittig Reaction Protocol
(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is primarily used in the Wittig

reaction to synthesize α,β-unsaturated esters.

General Procedure:

The phosphonium salt is suspended in a dry, aprotic solvent (e.g., THF, Et₂O) under an inert

atmosphere.

A strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide) is added to

deprotonate the phosphonium salt and form the corresponding ylide.[8]

The reaction mixture is typically stirred at a low temperature (e.g., -78 °C to 0 °C) during the

ylide formation.

The aldehyde or ketone is then added to the ylide solution, and the reaction is allowed to

warm to room temperature.

The reaction is quenched with a saturated aqueous solution of ammonium chloride.

The product is extracted with an organic solvent, and the combined organic layers are

washed, dried, and concentrated.
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The crude product is purified by flash chromatography.

Reactivity and Applications
The primary application of (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is in the

Wittig reaction, a powerful method for the formation of carbon-carbon double bonds. The

resulting α,β-unsaturated ester products are valuable intermediates in the synthesis of a wide

range of more complex molecules, including natural products and pharmaceuticals.

The following diagram illustrates the general workflow for the synthesis and application of (3-
Ethoxy-3-oxopropyl)triphenylphosphonium bromide in a Wittig reaction.

Synthesis of Phosphonium Salt
Wittig Reaction

Triphenylphosphine

(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromideEthyl 3-bromopropanoate

Solvent (e.g., THF)

Strong Base (e.g., n-BuLi)

Phosphonium Ylide
Deprotonation

α,β-Unsaturated Ester

Reaction

Triphenylphosphine oxide

Aldehyde or Ketone

Click to download full resolution via product page

Caption: General workflow for the synthesis and application of the phosphonium salt.

Safety Information
(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is a chemical that requires careful

handling.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][4]
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Precautionary Statements: P261 (Avoid breathing dust/fumes/gas/mist/vapors/spray), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[1][4]

Signal Word: Warning.[1]

Pictogram: GHS07 (Exclamation mark).[1]

It is essential to consult the Safety Data Sheet (SDS) for this compound before use and to

handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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